Cas no 2138812-77-6 (2-Buten-1-one, 1-[3-(ethylamino)-1-pyrrolidinyl]-2-methyl-)

• Product Name: 2-Buten-1-one, 1-[3-(ethylamino)-1-pyrrolidinyl]-2-methyl-
• CAS No: 2138812-77-6
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5260310
• Update Time: 2025-07-14

2-Buten-1-one, 1-[3-(ethylamino)-1-pyrrolidinyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-one, 1-[3-(ethylamino)-1-pyrrolidinyl]-2-methyl-

• Inchi： 1S/C11H20N2O/c1-4-9(3)11(14)13-7-6-10(8-13)12-5-2/h4,10,12H,5-8H2,1-3H3
• InChI Key： LNCSOADTGHFEIB-UHFFFAOYSA-N
• SMILES： C(N1CCC(NCC)C1)(=O)C(C)=CC

Additional information on 2-Buten-1-one, 1-[3-(ethylamino)-1-pyrrolidinyl]-2-methyl-

Introduction to 2-Buten-1-one, 1-[3-(ethylamino)-1-pyrrolidinyl]-2-methyl- (CAS No. 2138812-77-6)

2-Buten-1-one, 1-[3-(ethylamino)-1-pyrrolidinyl]-2-methyl-, also known by its CAS number 2138812-77-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a butenone backbone and a substituted pyrrolidine ring. The presence of the ethylamino group further enhances its potential for various biological activities.

The chemical formula of 2-Buten-1-one, 1-[3-(ethylamino)-1-pyrrolidinyl]-2-methyl- is C₁₃H₂₃N₃O, and its molecular weight is approximately 237.34 g/mol. The compound is typically synthesized through a series of organic reactions, including the condensation of appropriate ketones and amines, followed by functional group modifications to achieve the desired structure. The synthesis process can be optimized to improve yield and purity, making it suitable for both laboratory-scale and industrial production.

In recent years, 2-Buten-1-one, 1-[3-(ethylamino)-1-pyrrolidinyl]-2-methyl- has been the subject of extensive research due to its potential therapeutic applications. Studies have shown that this compound exhibits significant activity in various biological assays, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2020 reported that 2-Buten-1-one, 1-[3-(ethylamino)-1-pyrrolidinyl]-2-methyl- demonstrated potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in LPS-stimulated macrophages.

The mechanism of action of 2-Buten-1-one, 1-[3-(ethylamino)-1-pyrrolidinyl]-2-methyl- is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is the modulation of intracellular signaling cascades involved in inflammation and pain. The compound may interact with specific receptors or enzymes to exert its effects. For example, it has been suggested that the compound could act as an agonist or antagonist at certain G-protein coupled receptors (GPCRs) or ion channels.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Buten-1-one, 1-[3-(ethylamino)-1-pyrrolidinyl]-2-methyl- in treating various conditions. Preliminary results from phase I trials have shown promising outcomes with regards to safety profiles and pharmacokinetic properties. The compound has been well-tolerated at therapeutic doses, with minimal adverse effects reported. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In addition to its therapeutic applications, 2-Buten-1-one, 1-[3-(ethylamino)-1-pyrrolidinyl]-2-methyl- has also been studied for its use in diagnostic imaging and drug delivery systems. Its unique chemical properties make it a suitable candidate for conjugation with imaging agents or nanoparticles to enhance targeting and delivery efficiency. This could potentially improve the diagnosis and treatment of diseases such as cancer and neurological disorders.

The future prospects for 2-Buten-1-one, 1-[3-(ethylamino)-1-pyrrolidinyl]-2-methyl- are promising. Ongoing research aims to optimize its chemical structure to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthesis methods to make the compound more accessible for large-scale production.

In conclusion, 2-Buten-1-one, 1-[3-(ethylamino)-1-pyrrolidinyl]-2-methyl- (CAS No. 2138812-77-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and biological activities make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Continued research and clinical trials will be essential to fully realize its potential in improving human health.